Oxidation of Carbon Monoxide and Methane over CeO2-supported Palladium Catalysts†
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A707542A
Abstract
Dispersed PdO which interacts with CeO2 is the active site for CO oxidation, while the large PdO particles which do not interact strongly with CeO2 are the active site for methane oxidation.
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